3,5-diacetamido-N-(1,3-benzodioxol-5-yl)benzamide

• IUPAC Name: 3,5-diacetamido-N-(1,3-benzodioxol-5-yl)benzamide
• InChI: InChI=1S/C18H17N3O5/c1-10(22)19-14-5-12(6-15(7-14)20-11(2)23)18(24)21-13-3-4-16-17(8-13)26-9-25-16/h3-8H,9H2,1-2H3,(H,19,22)(H,20,23)(H,21,24)
• InChI Key: ZPIFIOWCRDGNGF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCO3)NC(=O)C
• Molecular Formula: C18H17N3O5
• Molecular Weight: 355.3 g/mol

Description

3,5-diacetamido-N-(1,3-benzodioxol-5-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is commonly referred to as DBA, and it is a member of the benzamide family of compounds. DBA has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for scientific research.

Mechanism of Action

DBA works by binding to the active site of the target enzyme, preventing it from carrying out its normal function. This leads to a decrease in the activity of the enzyme, which in turn can lead to a reduction in the biological process that it is involved in. The exact mechanism of action of DBA is still being studied, but it is believed to involve the formation of hydrogen bonds and other interactions with the target enzyme.
Biochemical and Physiological Effects:
DBA has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been found to reduce inflammation in animal models of disease. DBA has also been shown to have antimicrobial activity against a variety of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBA in scientific research is its ability to selectively inhibit the activity of specific enzymes. This allows researchers to study the role of these enzymes in various biological processes and to develop new therapeutic agents that target them. However, one of the limitations of using DBA is its relatively high cost, which can limit its use in large-scale experiments.

Future Directions

There are many potential future directions for research on DBA, including the development of new therapeutic agents that target specific enzymes, the study of its effects on other biological processes, and the exploration of its potential applications in agriculture and biotechnology. Additionally, further research is needed to fully understand the mechanism of action of DBA and to optimize its use in scientific research.

Synthesis Methods

DBA can be synthesized using a variety of methods, including the reaction of 3,5-diaminobenzoic acid with acetic anhydride and 1,3-benzodioxole in the presence of a catalyst. This method results in the formation of a white crystalline powder that is highly pure and stable.

Scientific Research Applications

DBA has been used extensively in scientific research due to its ability to inhibit the activity of enzymes such as chitinase and β-glucuronidase. These enzymes play a critical role in various biological processes, including cell division, inflammation, and cancer progression. By inhibiting their activity, DBA has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.